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Efficacy Comparison for VCI Treatments

Effect on

. . Effect on Functional Certainty of Evidence &
Intervention Cognition
Outcomes Notes
(Cohen's d)
Propentofylline Small to moderate  Not specified in the Low certainty;
improvement [1] meta-analysis for development for dementia
functional outcomes. discontinued [1] [2].
Ginkgo Biloba Extracts Large to moderate Small to moderate Low certainty; clinical
improvement (0.83)  improvement (0.50) significance uncertain [1].
Acetylcholinesterase Small to moderate Information missing Modest effects were noted
Inhibitors improvement [1].
Memantine Small to moderate Information missing Modest effects were noted
improvement [1].
Cerebrolysin Small to moderate Information missing Modest effects were noted
improvement [1].
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Effect on
Intervention Coghnition

(Cohen's d)
Physical Exercise Small to moderate

improvement
Cognitive Small to moderate
Rehabilitation improvement

Effect on Functional
Outcomes

Information missing

Information missing

Certainty of Evidence &
Notes

Non-pharmacological
intervention [1].

Non-pharmacological
intervention [1].

Mechanism of Action and Experimental Data

Propentofylline is a xanthine derivative with a multi-targeted, neuroprotective mechanism [3] [2].
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Propentofylline (PPF)
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rotective mechanism of Propentofylline.

Summary of Clinical Trial Protocols

Key details from phase IT and III clinical trials of propentofylline are as follows [4] [5] [6]:

¢ Patient Population: Individuals with mild to moderate Alzheimer's disease or vascular dementia,
diagnosed for at least 6 months. Eligibility was often confirmed using standardized tests like the Mini-

Mental State Examination (MMSE) [7].
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¢ Intervention & Dosing: Propentofylline 300 mg, taken orally three times daily (TID), one hour
before meals [5] [6] [7].

o Trial Design: Randomized, double-blind, placebo-controlled studies. Treatment duration in
successful trials was typically 12 months, though some shorter (3-month) and longer (72-week) trials
were conducted [4] [5] [6].

e Primary Outcomes: Efficacy was measured using cognitive, global, and functional scales, including:

o Cognitive Function: Syndrome Short Test (SKT), Mini-Mental State Examination (MMSE) [4].
o Global Function: Clinical Global Impression (CGl), Gottfries-Brane-Steen (GBS) scale [4] [7].
o Activities of Daily Living: Instruments like the Niurnberger Alters-Beobachtungs-Skala (NAB)

[4].

Interpretation and Research Context

When interpreting these findings, please consider the following:

¢ Limited and Discontinued Development: While earlier phase Il trials showed positive outcomes, a
longer-term 72-week trial failed to demonstrate benefit, leading to the discontinuation of its
development for Alzheimer's disease and vascular dementia [2].

¢ Modest and Uncertain Benefits: Even when effective, the improvements were consistently
described as "statistically significant, but of very doubtful clinical relevance" [4] or "small to moderate"

[1].

¢ High Heterogeneity in VCI Trials: The 2025 meta-analysis highlighted that considerable
methodological differences across all VCI trials undermine the strength of evidence for many
interventions [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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